(R)-(+)-1-Chloro-3-(4-fluorophenoxy)-2-propanol
Overview
Description
(R)-(+)-1-Chloro-3-(4-fluorophenoxy)-2-propanol, also known as CF3I, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. It is a chiral compound that is used as a reagent in chemical synthesis and has been found to have potential therapeutic applications in the treatment of various diseases.
Scientific Research Applications
Asymmetric Synthesis and Enzyme Catalysis
- The compound has been identified as crucial in the asymmetric synthesis of antidepressants, where microbial reductases, expressed in Escherichia coli and derived from yeast, showed high activity and enantioselectivity towards the production of chiral alcohols, specifically the (S)-alcohol with high enantiomeric excess values (Choi et al., 2010). This demonstrates the compound's importance in producing specific enantiomers for pharmaceutical applications.
- Research on the enzyme-catalyzed kinetic resolution of building blocks for β-blockers such as atenolol has shown that both enantiomers of related compounds can be synthesized with high enantiomeric excess, highlighting the potential of "(R)-(+)-1-Chloro-3-(4-fluorophenoxy)-2-propanol" in the synthesis of cardioselective β-blockers (Lund et al., 2016).
Material Science Applications
- Novel halogen ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, including compounds structurally related to "(R)-(+)-1-Chloro-3-(4-fluorophenoxy)-2-propanol", have been synthesized and copolymerized with styrene. These compounds were characterized by various analytical techniques and showed potential in creating copolymers with specific structural and thermal properties (Savittieri et al., 2022).
- The chemoenzymatic synthesis of potential antihypertensive agents involves key steps that could utilize compounds similar to "(R)-(+)-1-Chloro-3-(4-fluorophenoxy)-2-propanol" as intermediates, demonstrating the importance of such compounds in the development of new therapeutic agents (Regla et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been found to target theDopamine transporter (DAT) . The DAT plays a crucial role in terminating the action of dopamine by its high-affinity sodium-dependent reuptake into presynaptic terminals .
Mode of Action
It’s suggested that similar compounds might act asproherbicides . Proherbicides are biologically inactive compounds that are converted into an active herbicide within the plant. The active form of these compounds often mimics plant growth hormones, causing uncontrolled growth and eventually plant death .
Biochemical Pathways
It’s suggested that similar compounds might affect the pathways related todopamine reuptake and plant growth regulation .
Pharmacokinetics
Similar compounds are generally absorbed through the leaves and roots, distributed throughout the plant, metabolized into active forms, and eventually excreted .
Result of Action
Similar compounds often result inuncontrolled plant growth leading to plant death , and termination of dopamine action in the case of dopamine transporter inhibition .
Action Environment
Factors such as soil type, temperature, moisture, and ph often influence the activity and stability of similar compounds .
properties
IUPAC Name |
(2R)-1-chloro-3-(4-fluorophenoxy)propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClFO2/c10-5-8(12)6-13-9-3-1-7(11)2-4-9/h1-4,8,12H,5-6H2/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSIKOYZBGUHWAB-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(CCl)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1OC[C@H](CCl)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80584212 | |
Record name | (2R)-1-Chloro-3-(4-fluorophenoxy)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80584212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-(+)-1-Chloro-3-(4-fluorophenoxy)-2-propanol | |
CAS RN |
307532-04-3 | |
Record name | (2R)-1-Chloro-3-(4-fluorophenoxy)-2-propanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=307532-04-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2R)-1-Chloro-3-(4-fluorophenoxy)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80584212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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